Cas no 127119-08-8 (2(1H)-Isoquinolinecarboxylic acid, 3,4-dihydro-6,7-dimethoxy-,1,1-dimethylethyl ester)

2(1H)-Isoquinolinecarboxylic acid, 3,4-dihydro-6,7-dimethoxy-,1,1-dimethylethyl ester is a chemically synthesized intermediate with applications in pharmaceutical and organic synthesis. Its structure features a dihydroisoquinoline core with dimethoxy substitutions at the 6 and 7 positions, enhancing its reactivity and selectivity in coupling reactions. The tert-butyl ester group improves stability and solubility, facilitating handling and storage. This compound is particularly useful in the synthesis of alkaloid derivatives and bioactive molecules, offering a versatile scaffold for further functionalization. Its well-defined purity and consistent performance make it a reliable choice for research and industrial-scale processes requiring precise molecular modifications.

2(1H)-Isoquinolinecarboxylic acid, 3,4-dihydro-6,7-dimethoxy-,1,1-dimethylethyl ester structure

127119-08-8 structure

Product name:2(1H)-Isoquinolinecarboxylic acid, 3,4-dihydro-6,7-dimethoxy-,1,1-dimethylethyl ester

CAS No:127119-08-8

MF:C₁₆H₂₃NO₄

MW:293.35812

CID:1220865

PubChem ID:14489774

2(1H)-Isoquinolinecarboxylic acid, 3,4-dihydro-6,7-dimethoxy-,1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

- 2(1H)-Isoquinolinecarboxylic acid, 3,4-dihydro-6,7-dimethoxy-,1,1-dimethylethyl ester
- N-Boc-6,7 dimethoxytetrahydroisoquinoline
- 127119-08-8
- AKOS013101160
- DTXSID501147599
- tert-Butyl 6,7-dimethoxy-3,4-dihydroisoquinoline-2(1H)-carboxylate
- SCHEMBL26928833
- 2(1H)-Isoquinolinecarboxylic acid, 3,4-dihydro-6,7-dimethoxy-, 1,1-dimethylethyl ester
- 1,1-Dimethylethyl 3,4-dihydro-6,7-dimethoxy-2(1H)-isoquinolinecarboxylate
- Inchi： InChI=1S/C16H23NO4/c1-16(2,3)21-15(18)17-7-6-11-8-13(19-4)14(20-5)9-12(11)10-17/h8-9H,6-7,10H2,1-5H3
- InChI Key： CTCNHOFQNVRAGA-UHFFFAOYSA-N
- SMILES： CC(C)(C)OC(=O)N1CCC2=CC(=C(C=C2C1)OC)OC

Computed Properties

Exact Mass: 293.16279
Monoisotopic Mass: 293.16270821g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 21
Rotatable Bond Count: 4
Complexity: 366
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 48Å²

Experimental Properties

PSA: 48

2(1H)-Isoquinolinecarboxylic acid, 3,4-dihydro-6,7-dimethoxy-,1,1-dimethylethyl ester Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1965996-5g	Tert-butyl 6,7-dimethoxy-3,4-dihydroisoquinoline-2(1H)-carboxylate	127119-08-8	98%	5g	￥33939.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1965996-250mg	Tert-butyl 6,7-dimethoxy-3,4-dihydroisoquinoline-2(1H)-carboxylate	127119-08-8	98%	250mg	￥5222.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1965996-1g	Tert-butyl 6,7-dimethoxy-3,4-dihydroisoquinoline-2(1H)-carboxylate	127119-08-8	98%	1g	￥12852.00	2024-08-09